Cas no 75375-43-8 (Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI))

• Product Name: Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
• CAS No: 75375-43-8
• MF: C₂₁H₃₃NO₃
• MW: 347.491626501083
• CID: 575751
• PubChem ID: 5459237
• Update Time: 2025-04-19

Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,8,14-triol,20-ethyl-4-methyl-, (1a,14a)- (9CI)
• NCI60_019647
• NSC656730
• 75375-43-8
• NSC-656730
• DTXSID60420068
• Cardiopetaline

• Inchi： 1S/C21H33NO3/c1-3-22-10-19(2)6-5-15(23)21-12-8-11-4-7-20(25,16(12)17(11)24)13(18(21)22)9-14(19)21/h11-18,23-25H,3-10H2,1-2H3/t11?,12-,13?,14-,15?,16-,17?,18+,19+,20+,21?/m1/s1
• InChI Key： RQWUCKAGEHUROY-XKPOVMHPSA-N
• SMILES： O[C@]12CCC3C([C@H]1[C@@H](C3)C13C(CC[C@@]4(C)CN(CC)[C@H]1C2C[C@@H]34)O)O

Computed Properties

• Exact Mass: 347.246044
• Monoisotopic Mass: 347.246044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9
• XLogP3: 1.5

Experimental Properties

• Density: 1.3
• Boiling Point: 522°C at 760 mmHg
• Flash Point: 275°C
• Refractive Index: 1.637

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids